2-Chloroinosine 3',4',6'-Triacetate

Specification

• CAS No.: 41623-86-3
• Molecular Formula: C16H17ClN4O8
• Molecular Weight: 428.782
• IUPAC Name: [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(2-chloro-6-oxo-1H-purin-9-yl)oxolan-2-yl]methyl acetate
• Standard InChI: InChI=1S/C16H17ClN4O8/c1-6(22)26-4-9-11(27-7(2)23)12(28-8(3)24)15(29-9)21-5-18-10-13(21)19-16(17)20-14(10)25/h5,9,11-12,15H,4H2,1-3H3,(H,19,20,25)/t9-,11-,12-,15-/m1/s1
• Standard InChI Key: DOMXKCPDQAYHFE-SDBHATRESA-N
• SMILES: CC(=O)OCC1C(C(C(O1)N2C=NC3=C2N=C(NC3=O)Cl)OC(=O)C)OC(=O)C

Introduction

2-Chloroinosine 3',4',6'-Triacetate is a modified nucleoside derived from inosine, a naturally occurring nucleoside. It features a chlorine atom at the 2-position and three acetyl groups at the 3', 4', and 6' positions of the ribose sugar. This compound has significant implications in biochemical research and pharmaceutical applications, particularly in the fields of virology and molecular biology.

Synthesis and Chemical Reactions

The synthesis of 2-Chloroinosine 3',4',6'-Triacetate involves chlorination and acetylation reactions. Chlorination requires controlled temperatures to prevent over-reaction, while acetylation proceeds under mild conditions to selectively modify the nucleoside without degradation. The compound can undergo hydrolysis and phosphorylation reactions typical of nucleosides. Hydrolysis is facilitated by water or aqueous solutions, and phosphorylation requires activation of the phosphate group.

Synthesis Steps

• Chlorination: Introduction of a chlorine atom at the 2-position under controlled temperature conditions.

• Acetylation: Addition of acetyl groups at the 3', 4', and 6' positions under mild conditions.

Biological Applications and Research Findings

2-Chloroinosine 3',4',6'-Triacetate is recognized for its potential in scientific studies, particularly in virology and molecular biology. Modifications at the ribose sugar influence binding affinity and enzymatic activity, making this compound valuable for understanding nucleoside interactions within cellular pathways. Research has indicated that compounds similar to 2-Chloroinosine exhibit antiviral activity.

Biological Applications Table

Application	Description
Virology	Potential antiviral properties
Molecular Biology	Studies on nucleoside interactions within cellular pathways
Pharmaceutical Applications	Potential use in drug development due to its modified nucleoside structure